Cas no 391226-41-8 (3-chloro-N-5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 3-chloro-N-5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 391226-41-8
• MF: C₁₈H₁₆ClN₃OS
• MW: 357.857141494751
• CID: 6293160
• PubChem ID: 4523790
• Update Time: 2025-06-08

3-chloro-N-5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• F0187-0127
• AKOS024574831
• 3-chloro-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• 3-chloro-N-(5-mesityl-1,3,4-thiadiazol-2-yl)benzamide
• 391226-41-8
• Oprea1_037762

• Inchi： 1S/C18H16ClN3OS/c1-10-7-11(2)15(12(3)8-10)17-21-22-18(24-17)20-16(23)13-5-4-6-14(19)9-13/h4-9H,1-3H3,(H,20,22,23)
• InChI Key： PFVPBTZOFONJHN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NC1=NN=C(C2C(C)=CC(C)=CC=2C)S1)=O

Computed Properties

• Exact Mass: 357.0702610g/mol
• Monoisotopic Mass: 357.0702610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-chloro-N-5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide

Comprehensive Overview of 3-chloro-N-5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 391226-41-8)

3-chloro-N-5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 391226-41-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound belongs to the thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the chloro and trimethylphenyl substituents in its structure enhances its potential applications in drug discovery and crop protection. Researchers are particularly interested in its unique molecular framework, which offers opportunities for the development of novel pharmaceutical intermediates and agrochemical agents.

In recent years, the demand for thiadiazole derivatives has surged due to their remarkable pharmacological properties, including antimicrobial, antifungal, and anti-inflammatory effects. The compound 3-chloro-N-5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide is no exception, with studies highlighting its potential as a lead compound for the development of new therapeutics. Its CAS No. 391226-41-8 serves as a critical identifier for researchers and manufacturers, ensuring precise communication and regulatory compliance. The compound's solubility, stability, and reactivity profile make it a valuable candidate for further exploration in drug formulation and material science.

The synthesis of 3-chloro-N-5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide involves multi-step organic reactions, often starting from readily available precursors like benzoyl chloride and 2,4,6-trimethylaniline. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in sustainable chemistry, researchers are also exploring greener synthetic routes to minimize environmental impact. This aligns with the broader industry trend toward green synthesis and eco-friendly manufacturing practices.

From an industrial perspective, CAS No. 391226-41-8 is often sought after by companies specializing in fine chemicals and custom synthesis. Its versatility allows for applications beyond pharmaceuticals, including use in organic electronics and advanced materials. The compound's thiadiazole core is particularly appealing for designing molecular sensors and catalysts, which are critical in emerging technologies like renewable energy and carbon capture. As the scientific community continues to uncover its potential, 3-chloro-N-5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide is poised to play a pivotal role in innovation.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of this compound is essential. Computational modeling and in silico studies have provided insights into its binding affinity and interaction with biological targets. These findings are instrumental in optimizing its properties for specific applications, such as enzyme inhibition or receptor modulation. Additionally, the compound's patent landscape is an area of interest, as it reflects its commercial viability and potential for intellectual property protection.

In conclusion, 3-chloro-N-5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 391226-41-8) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, coupled with the ongoing advancements in synthetic and analytical methodologies, underscore its importance in modern science. Whether for drug development, agricultural innovation, or material engineering, this compound continues to inspire cutting-edge research and industrial applications.